(Z)-7-[(1R,2R,5S)-2-Morpholin-4-yl-3-oxo-5-[(4-phenylphenyl)methoxy]cyclopentyl]hept-4-enoic acid

• CAS No.: 81496-19-7
• Product Name: (Z)-7-[(1R,2R,5S)-2-Morpholin-4-yl-3-oxo-5-[(4-phenylphenyl)methoxy]cyclopentyl]hept-4-enoic acid
• Molecular Formula: C29H35NO5
• Molecular Weight: 477.6 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,5S)-2-morpholin-4-yl-3-oxo-5-[(4-phenylphenyl)methoxy]cyclopentyl]hept-4-enoic acid
• Standard InChI: InChI=1S/C29H35NO5/c31-26-20-27(35-21-22-12-14-24(15-13-22)23-8-4-3-5-9-23)25(10-6-1-2-7-11-28(32)33)29(26)30-16-18-34-19-17-30/h1-5,8-9,12-15,25,27,29H,6-7,10-11,16-21H2,(H,32,33)/b2-1-/t25-,27-,29+/m0/s1
• Standard InChIKey: IOFUFYLETVNNRF-OSAZKUMMSA-N
• Isomeric SMILES: C1COCCN1[C@@H]2[C@H]([C@H](CC2=O)OCC3=CC=C(C=C3)C4=CC=CC=C4)CC/C=C\CCC(=O)O
• SMILES: C1COCCN1C2C(C(CC2=O)OCC3=CC=C(C=C3)C4=CC=CC=C4)CCC=CCCC(=O)O
• Canonical SMILES: C1COCCN1C2C(C(CC2=O)OCC3=CC=C(C=C3)C4=CC=CC=C4)CCC=CCCC(=O)O
• Appearance: Solid powder
• Description: (1R,2R,5S)-AH23848 is a (4Z)-7-{5-[([1,1'-biphenyl]-4-yl)methoxy]-2-(morpholin-4-yl)-3-oxocyclopentyl}hept-4-enoic acid in which the stereocentres at positions 1, 2 and 5 have R-, R- and S-configuration respectively. It is a conjugate acid of a (1R,2R,5S)-AH23848(1-). It is an enantiomer of a (1S,2S,5R)-AH23848.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 7-(5-(((1,1-biphenyl)-4-yl)methoxy)-2-(4-morpholinyl)-3-oxocyclopentyl)-4-heptanoic acid; AH 23848; AH 23848B; AH-23848; AH23848
• Reference: 1: Liu M, Gong Y, Wei JY, Xie D, Wang J, Yu YH, Quan S. [Media of rat macrophage NR8383 cells with prostaglandins E2-induced VEGF over-expression promotes migration and tube formation of human umbilical vein endothelial cells]. Nan Fang Yi Ke Da Xue Xue Bao. 2016 Jun 20;36(7):936-40. Chinese. PubMed PMID: 27435772.; 2: Hu X, Cifarelli V, Sun S, Kuda O, Abumrad NA, Su X. Major role of adipocyte prostaglandin E2 in lipolysis-induced macrophage recruitment. J Lipid Res. 2016 Apr;57(4):663-73. doi: 10.1194/jlr.M066530. PubMed PMID: 26912395; PubMed Central PMCID: PMC4808775.; 3: Yoon YS, Lee YJ, Choi YH, Park YM, Kang JL. Macrophages programmed by apoptotic cells inhibit epithelial-mesenchymal transition in lung alveolar epithelial cells via PGE2, PGD2, and HGF. Sci Rep. 2016 Feb 15;6:20992. doi: 10.1038/srep20992. PubMed PMID: 26875548; PubMed Central PMCID: PMC4753481.; 4: Gu H, Fang YJ, Liu DD, Chen P, Mei YA. cAMP/PKA Pathways and S56 Phosphorylation Are Involved in AA/PGE2-Induced Increases in rNaV1.4 Current. PLoS One. 2015 Oct 20;10(10):e0140715. doi: 10.1371/journal.pone.0140715. PubMed PMID: 26485043; PubMed Central PMCID: PMC4618696.; 5: Mizutani Y, Ohi Y, Kimura S, Miyazawa K, Goto S, Haji A. Effects of prostaglandin E2 on synaptic transmission in the rat spinal trigeminal subnucleus caudalis. Brain Res. 2015 Nov 2;1625:29-38. doi: 10.1016/j.brainres.2015.08.024. PubMed PMID: 26320551.; 6: Arosh JA, Lee J, Balasubbramanian D, Stanley JA, Long CR, Meagher MW, Osteen KG, Bruner-Tran KL, Burghardt RC, Starzinski-Powitz A, Banu SK. Molecular and preclinical basis to inhibit PGE2 receptors EP2 and EP4 as a novel nonsteroidal therapy for endometriosis. Proc Natl Acad Sci U S A. 2015 Aug 4;112(31):9716-21. doi: 10.1073/pnas.1507931112. PubMed PMID: 26199416; PubMed Central PMCID: PMC4534219.; 7: Arosh JA, Lee J, Starzinski-Powitz A, Banu SK. Selective inhibition of prostaglandin E2 receptors EP2 and EP4 modulates DNA methylation and histone modification machinery proteins in human endometriotic cells. Mol Cell Endocrinol. 2015 Jul 5;409:51-8. doi: 10.1016/j.mce.2015.03.023. PubMed PMID: 25843056.; 8: Yang Y, Gomez JA, Herrera M, Perez-Marco R, Repenning P, Zhang Z, Payne A, Pratt RE, Koller B, Beierwaltes WH, Coffman T, Mirotsou M, Dzau VJ. Salt restriction leads to activation of adult renal mesenchymal stromal cell-like cells via prostaglandin E2 and E-prostanoid receptor 4. Hypertension. 2015 May;65(5):1047-54. doi: 10.1161/HYPERTENSIONAHA.114.04611. PubMed PMID: 25776075; PubMed Central PMCID: PMC4393376.; 9: Shin JM, Park IH, Moon YM, Hong SM, Cho JS, Um JY, Lee HM. Inhibitory effect of prostaglandin E(2) on the migration of nasal fibroblasts. Am J Rhinol Allergy. 2014 May-Jun;28(3):e120-4. doi: 10.2500/ajra.2014.28.4039. PubMed PMID: 24980222.; 10: Kundu N, Ma X, Kochel T, Goloubeva O, Staats P, Thompson K, Martin S, Reader J, Take Y, Collin P, Fulton A. Prostaglandin E receptor EP4 is a therapeutic target in breast cancer cells with stem-like properties. Breast Cancer Res Treat. 2014 Jan;143(1):19-31. doi: 10.1007/s10549-013-2779-4. PubMed PMID: 24281828; PubMed Central PMCID: PMC3889836.; 11: Misra UK, Pizzo SV. Evidence for a pro-proliferative feedback loop in prostate cancer: the role of Epac1 and COX-2-dependent pathways. PLoS One. 2013 Apr 30;8(4):e63150. doi: 10.1371/journal.pone.0063150. PubMed PMID: 23646189; PubMed Central PMCID: PMC3640024.; 12: Vo BT, Morton D Jr, Komaragiri S, Millena AC, Leath C, Khan SA. TGF-β effects on prostate cancer cell migration and invasion are mediated by PGE2 through activation of PI3K/AKT/mTOR pathway. Endocrinology. 2013 May;154(5):1768-79. doi: 10.1210/en.2012-2074. PubMed PMID: 23515290; PubMed Central PMCID: PMC3628025.; 13: Frazier WJ, Xue J, Luce WA, Liu Y. MAPK signaling drives inflammation in LPS-stimulated cardiomyocytes: the route of crosstalk to G-protein-coupled receptors. PLoS One. 2012;7(11):e50071. doi: 10.1371/journal.pone.0050071. PubMed PMID: 23226236; PubMed Central PMCID: PMC3511453.; 14: Villarreal CF, Funez MI, Cunha Fde Q, Parada CA, Ferreira SH. The long-lasting sensitization of primary afferent nociceptors induced by inflammation involves prostanoid and dopaminergic systems in mice. Pharmacol Biochem Behav. 2013 Jan;103(3):678-83. doi: 10.1016/j.pbb.2012.11.006. PubMed PMID: 23178341.; 15: Harland DR, Lorenz LD, Fay K, Dunn BE, Gruenloh SK, Narayanan J, Jacobs ER, Medhora M. Acute effects of prostaglandin E1 and E2 on vascular reactivity and blood flow in situ in the chick chorioallantoic membrane. Prostaglandins Leukot Essent Fatty Acids. 2012 Aug-Sep;87(2-3):79-89. doi: 10.1016/j.plefa.2012.07.002. PubMed PMID: 22858445; PubMed Central PMCID: PMC3839254.; 16: Miao L, Grebhardt S, Shi J, Peipe I, Zhang J, Mayer D. Prostaglandin E2 stimulates S100A8 expression by activating protein kinase A and CCAAT/enhancer-binding-protein-beta in prostate cancer cells. Int J Biochem Cell Biol. 2012 Nov;44(11):1919-28. doi: 10.1016/j.biocel.2012.06.015. PubMed PMID: 22728165.; 17: Jones CL, Li T, Cowley EA. The prostaglandin E₂ type 4 receptor participates in the response to acute oxidant stress in airway epithelial cells. J Pharmacol Exp Ther. 2012 May;341(2):552-63. doi: 10.1124/jpet.111.187138. PubMed PMID: 22362924.; 18: Cruz Duarte P, St-Jacques B, Ma W. Prostaglandin E2 contributes to the synthesis of brain-derived neurotrophic factor in primary sensory neuron in ganglion explant cultures and in a neuropathic pain model. Exp Neurol. 2012 Apr;234(2):466-81. doi: 10.1016/j.expneurol.2012.01.021. PubMed PMID: 22309829.; 19: Rasmuson A, Kock A, Fuskevåg OM, Kruspig B, Simón-Santamaría J, Gogvadze V, Johnsen JI, Kogner P, Sveinbjörnsson B. Autocrine prostaglandin E2 signaling promotes tumor cell survival and proliferation in childhood neuroblastoma. PLoS One. 2012;7(1):e29331. doi: 10.1371/journal.pone.0029331. PubMed PMID: 22276108; PubMed Central PMCID: PMC3261878.; 20: Jamil J, Wright A, Harrison N, Kegey E, Flowers AF, Flyod NJ, Kotera C, Guy A, Galano JM, Durand T, Njie-Mbye YF, Ohia SE, Opere CA. Regulation of [³H]d-aspartate release by the 5-F(2t)-isoprostane and its 5-epimer in isolated bovine retina. Neurochem Res. 2012 Mar;37(3):574-82. doi: 10.1007/s11064-011-0645-5. PubMed PMID: 22081406.
• PubChem Compound: 5310999
• Last Modified: Nov 11 2021